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Compound of Interest

Compound Name: 4-(Isobutylthio)phenylboronic acid

CAS No.: 1217500-97-4

Cat. No.: B581758

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-(Isobutylthio)phenylboronic acid is a sulfur-containing organoboron compound with

potential applications in organic synthesis and medicinal chemistry. This technical guide

provides a comprehensive overview of its chemical properties, reactivity, and potential

biological significance. Due to the limited availability of experimental data for this specific

molecule, this guide draws upon established knowledge of structurally similar phenylboronic

acids and aryl thioethers to provide a predictive and comparative analysis. This document is

intended to serve as a foundational resource for researchers interested in the synthesis,

characterization, and application of 4-(Isobutylthio)phenylboronic acid and its derivatives.

Chemical Properties and Data
While specific experimental data for 4-(Isobutylthio)phenylboronic acid is not extensively

reported in publicly accessible literature, its fundamental properties can be summarized. The

properties of the closely related 4-(methylthio)phenylboronic acid are included for comparative

purposes.
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Property
4-
(Isobutylthio)phenylboroni
c Acid

4-
(Methylthio)phenylboronic
Acid (for comparison)

IUPAC Name
(4-(Isobutylthio)phenyl)boronic

acid

(4-(Methylthio)phenyl)boronic

acid[1]

CAS Number 1217500-97-4 98546-51-1[2]

Molecular Formula C₁₀H₁₅BO₂S C₇H₉BO₂S[2]

Molecular Weight 210.10 g/mol 168.02 g/mol [2]

Physical Form Solid Powder[2]

Melting Point Data not available 210-214 °C[2]

Boiling Point Data not available Data not available

Solubility Data not available Soluble in methanol

Synthesis and Reactivity
General Synthesis of Aryl Thioether Boronic Acids
The synthesis of 4-(Isobutylthio)phenylboronic acid is not explicitly detailed in the literature.

However, a general and efficient method for the synthesis of thioethers involves the copper-

catalyzed coupling of boronic acids with N-thio(alkyl, aryl, heteroaryl)imides. This reaction

proceeds under mild, nonbasic conditions. Another common approach to synthesizing

substituted phenylboronic acids involves the reaction of an aryl Grignard or organolithium

reagent with a trialkyl borate, followed by acidic workup.

A plausible synthetic route for 4-(Isobutylthio)phenylboronic acid could involve the following

conceptual steps:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.boronmolecular.com/catalogue/phenylboronic-acid-98-80-6-BM021/
https://www.sigmaaldrich.com/CL/es/product/aldrich/456802
https://www.sigmaaldrich.com/CL/es/product/aldrich/456802
https://www.sigmaaldrich.com/CL/es/product/aldrich/456802
https://www.sigmaaldrich.com/CL/es/product/aldrich/456802
https://www.sigmaaldrich.com/CL/es/product/aldrich/456802
https://www.benchchem.com/product/b581758/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-isobutylthio-phenylboronic-acid
https://www.benchchem.com/product/b581758/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-isobutylthio-phenylboronic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581758?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thioether Formation

Borylation

4-Bromothiophenol

4-Bromo-isobutylthiobenzene

SN2 Reaction

Isobutyl bromide
SN2 Reaction

Base (e.g., NaH)
SN2 Reaction

Grignard/Organolithium Reagent

Metal-halogen exchange

Mg or n-BuLi Boronate ester intermediate
Nucleophilic attack

Trialkyl borate (e.g., B(OMe)₃)

4-(Isobutylthio)phenylboronic acid

Hydrolysis

Acidic workup (e.g., HCl)

Click to download full resolution via product page

Conceptual synthesis workflow for 4-(Isobutylthio)phenylboronic acid.

Reactivity and Key Reactions
Phenylboronic acids are versatile reagents in organic synthesis, most notably for their

participation in the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction

forms a carbon-carbon bond between the aryl group of the boronic acid and an aryl or vinyl

halide, and is a cornerstone of modern synthetic chemistry for the preparation of biaryls and

other conjugated systems.

4-(Isobutylthio)phenylboronic acid is expected to readily participate in Suzuki-Miyaura

coupling reactions, offering a route to introduce the 4-(isobutylthio)phenyl moiety into a wide

range of organic molecules.
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Catalytic Cycle

Boronic Acid Activation

Pd(0)

Oxidative Addition

Ar-X

Ar-Pd(II)-X

Transmetalation

Ar-Pd(II)-Ar'

Reductive Elimination

Ar-Ar'

4-(Isobutylthio)phenylboronic acid

[Ar'-B(OH)3]⁻

Base

Base

Activated Nucleophile
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4-(Isobutylthio)phenylboronic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b581758?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581758?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

